Cas no 1805125-73-8 (2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1805125-73-8
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4897990
• Update Time: 2025-10-31

2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O2/c1-3-2-4(8(11,12)13)14-5(7(9)10)6(3)15(16)17/h2,7H,1H3
• InChI Key： XEUQVGFSHCSEKV-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=C(C(F)(F)F)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine

2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805125-73-8) is a highly specialized compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising applications in various areas, including agrochemicals, pharmaceuticals, and materials science. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, and potential applications of 2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine.

Chemical Structure and Properties

2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine is a pyridine derivative with a complex molecular structure. The presence of difluoromethyl, methyl, nitro, and trifluoromethyl groups imparts unique chemical and physical properties to the compound. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the nitro group contributes to its reactivity and electronic properties. The trifluoromethyl group further increases the lipophilicity and provides additional stability against metabolic degradation.

The molecular formula of 2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine is C₁₀H₆F₅N₂O₂, with a molecular weight of 271.15 g/mol. The compound is typically a solid at room temperature and exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its melting point is around 95°C, and it has a high boiling point due to its extensive fluorination.

Synthesis Methods

The synthesis of 2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common synthetic route starts with the nitration of 4-methyl-6-trifluoromethylpyridine followed by the introduction of the difluoromethyl group. The nitration step can be achieved using concentrated nitric acid or mixed acid (nitric acid and sulfuric acid), while the difluoromethylation can be performed using difluoroiodomethane or other difluorocarbene sources.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient one-pot synthesis method for 2-(Difluoromethyl)-4-methyl-3-nitro-6-(trifluoromethyl)pyridine. This method involves the sequential addition of reagents in a single reaction vessel, significantly reducing the number of purification steps and improving overall yield. The use of environmentally friendly solvents and catalysts further enhances the sustainability of this synthetic approach.

Potential Applications

The unique properties of 2-(Difluoromethyl)-4-methy l-3-nitro-6-(trifluorom ethyl)pyri dine make it a valuable candidate for various applications in different fields. In agrochemicals, this compound has shown potential as an herbicide due to its strong herbicidal activity against broadleaf weeds. Its high selectivity and low toxicity to non-target organisms make it an attractive option for sustainable agriculture practices.

In pharmaceutical research, 2-(Difluorome thyl)-4-me thyl-3-ni tro-6-(tri fluoro methyl)pyri dine has been investigated for its potential as a lead compound in drug discovery. Its ability to cross biological membranes due to its lipophilicity and its stability against metabolic degradation make it suitable for developing drugs targeting specific cellular pathways. Recent studies have explored its use in treating neurodegenerative diseases, cancer, and inflammatory disorders.

In materials science, the compound's unique electronic properties have led to its use in the development of advanced materials such as organic semiconductors and photovoltaic materials. Its high electron affinity and good charge transport properties make it an excellent candidate for applications in organic electronics.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-(Diffluoro methyl)-4-me thyl-3-ni tro-6-(tri fluoro methyl)pyri dine is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, adequate ventilation should be provided to prevent inhalation of vapors.

Conclusion

2-(Diffluoro methyl)-4-me thyl-3-ni tro-6-(tri fluoro methyl)pyri dine (CAS No. 1805125-73-8) is a versatile compound with a wide range of potential applications in various fields. Its unique chemical structure confers valuable properties that make it suitable for use in agrochemicals, pharmaceuticals, and materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.